Cas no 1806064-84-5 (4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, incorporating multiple fluorine-containing functional groups. The presence of aminomethyl, difluoromethyl, trifluoromethoxy, and trifluoromethyl moieties enhances its reactivity and potential utility in pharmaceutical and agrochemical applications. The electron-withdrawing nature of the fluorine substituents may improve metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Its structural complexity allows for selective modifications, facilitating the development of targeted bioactive compounds. The compound’s high degree of fluorination also contributes to its lipophilicity, which can influence binding affinity and pharmacokinetic properties. Suitable for research and industrial synthesis, it offers versatility in fine chemical and material science applications.
4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine structure
1806064-84-5 structure
Product Name:4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
CAS No:1806064-84-5
MF:C9H6F8N2O
MW:310.143970012665
CID:4842470
Update Time:2025-05-23

4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
    • Inchi: 1S/C9H6F8N2O/c10-7(11)5-3(1-18)4(20-9(15,16)17)2-19-6(5)8(12,13)14/h2,7H,1,18H2
    • InChI Key: MDPIBXILQDYTRL-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(F)(F)F)=NC=C(C=1CN)OC(F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 318
  • XLogP3: 2.4
  • Topological Polar Surface Area: 48.1

4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029083129-1g
4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
1806064-84-5 97%
1g
$1,549.60 2022-04-01

4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Related Literature

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Research Briefing on 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1806064-84-5)

The compound 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1806064-84-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its trifluoromethyl and difluoromethyl groups contribute to its metabolic stability and bioavailability, making it a promising scaffold for drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain kinase enzymes, which are implicated in inflammatory and oncogenic pathways.

In terms of synthesis, advanced methodologies have been developed to optimize the yield and purity of 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine. A recent patent (WO2023056123) describes a novel catalytic process that reduces byproduct formation and enhances scalability, addressing previous challenges in large-scale production. This innovation is expected to facilitate further preclinical and clinical investigations.

Pharmacological evaluations have revealed that the compound exhibits low cytotoxicity and favorable pharmacokinetic properties, including good oral bioavailability and tissue penetration. These attributes position it as a viable candidate for treating central nervous system (CNS) disorders, as evidenced by its ability to cross the blood-brain barrier in rodent models. Ongoing research is exploring its potential in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Future studies are expected to focus on structure-activity relationship (SAR) analyses to refine its selectivity and potency. Collaborative efforts between academic and industrial researchers are anticipated to accelerate its translation into clinical applications.

In conclusion, 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine represents a versatile and pharmacologically relevant molecule with broad potential in drug discovery. Continued research will be critical to unlocking its full therapeutic value and addressing unmet medical needs.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.